1-Oxobutan-2-yl acetate

• CAS No.: 5921-90-4
• Molecular Formula: C6H10O3
• Molecular Weight: 130.14 g/mol
• IUPAC Name: 1-oxobutan-2-yl acetate
• InChI: InChI=1S/C6H10O3/c1-3-6(4-7)9-5(2)8/h4,6H,3H2,1-2H3
• InChI Key: IYOJOSWOUUPBRK-UHFFFAOYSA-N
• Canonical SMILES: CCC(C=O)OC(=O)C

Description

1-Oxobutan-2-yl acetate (CAS: 1575-57-1) is an organic compound with the molecular formula C₆H₁₀O₃. It is characterized by a keto group at position 1 (oxo) and an acetate ester at position 2 of the butane chain. Synonyms include 2-Oxobutyl acetate and 1-Hydroxy-2-butanone acetate .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Functional Group Analysis

The following table summarizes key structural features and functional groups of 1-Oxobutan-2-yl acetate and related compounds:

Compound Name	CAS Number	Key Functional Groups	Substituents/Modifications	Applications/Reactivity Notes
1-Oxobutan-2-yl acetate	1575-57-1	Ketone, ester	None	Intermediate in organic synthesis
Ethyl Acetoacetate	141-97-9	β-Keto ester	Ethyl ester group	Widely used in acetoacetylation, enolate chemistry, and pharmaceutical synthesis
Ethyl 2-phenylacetoacetate	5413-05-8	β-Keto ester, aryl group	Phenyl group at C2	Precursor for heterocyclic compounds (e.g., pyrazoles)
(1-Bromo-4-chloro-4-oxobutan-2-yl) acetate	191354-46-8	Ketone, ester, halogens	Bromo and chloro at C4	Likely intermediate in halogenation reactions or drug synthesis
tert-Butyl (S)-(1-(benzylamino)-4-(methylthio)-1-oxobutan-2-yl)carbamate	-	Ketone, carbamate, thioether	Benzylamino, methylthio, tert-butyl	Peptide synthesis; activated amine derivatives
2-Oxoindolin-3-yl acetate	-	Indole-derived ketone, ester	Fused aromatic ring	Crystallographic studies; potential bioactive scaffold

1-Oxobutan-2-yl Acetate vs. Ethyl Acetoacetate

• Ethyl Acetoacetate contains a β-keto ester system, enabling keto-enol tautomerism, which enhances its acidity (pKa ~10–11) and utility in Claisen condensations .
• Applications : Ethyl acetoacetate is a cornerstone in synthesizing heterocycles (e.g., pyridines) and pharmaceuticals (e.g., antipyretics). 1-Oxobutan-2-yl acetate’s applications are less documented but may involve esterification or oxidation reactions .

Halogenated Derivatives

• (1-Bromo-4-chloro-4-oxobutan-2-yl) acetate (CAS: 191354-46-8) introduces halogens (Br, Cl) at C4, enhancing electrophilicity for nucleophilic substitution reactions. This contrasts with 1-Oxobutan-2-yl acetate’s unmodified chain, which lacks such reactive sites .

Aryl-Substituted Analogs

• Ethyl 2-phenylacetoacetate incorporates a phenyl group, which stabilizes enolate intermediates via resonance and directs electrophilic aromatic substitution. This modification broadens its utility in synthesizing aryl-containing pharmaceuticals .

Amino- and Thioether-Modified Derivatives

• tert-Butyl (S)-(1-(benzylamino)-4-(methylthio)-1-oxobutan-2-yl)carbamate (from ) demonstrates how amine and thioether groups diversify reactivity. The carbamate protects amines during peptide synthesis, while the thioether may participate in redox or alkylation reactions .

Physical Properties and Stability

Limited data on physical properties (e.g., melting/boiling points, solubility) are available in the provided evidence. However:

• Ethyl Acetoacetate is a liquid (bp ~181°C) with moderate water solubility due to its ester group .
• 2-Oxoindolin-3-yl acetate was characterized via X-ray crystallography (R factor = 0.037), confirming its planar indole core and ester conformation .

Q & A

Basic Research Questions

Q. What are the recommended synthetic routes for 1-Oxobutan-2-yl acetate, and how can reaction conditions be optimized?

• Methodological Answer : The synthesis often involves nucleophilic acyl substitution or esterification reactions. For example, tert-butyl carbamate derivatives (similar to those in ) are synthesized using ethyl acetate/pentane gradients for purification via flash column chromatography. Critical parameters include maintaining anhydrous conditions, controlling stoichiometry (e.g., 1:1.2 molar ratio of alcohol to acylating agent), and optimizing temperature (typically 0–25°C to minimize side reactions). Post-synthesis, characterization via NMR and mass spectrometry is essential to confirm purity .

Q. Which spectroscopic techniques are most effective for characterizing 1-Oxobutan-2-yl acetate?

• Methodological Answer :

• NMR : 1H NMR peaks at δ 2.0–2.2 ppm (acetate methyl group) and δ 4.1–4.3 ppm (oxobutyl CH2) are diagnostic. 13C NMR should show a carbonyl signal near δ 170 ppm.
• IR : Strong absorption bands at ~1740 cm⁻¹ (C=O stretch) and 1240–1050 cm⁻¹ (C-O ester).
• Mass Spectrometry : Molecular ion [M+H]+ and fragment ions (e.g., loss of acetate group at m/z 60) aid structural confirmation.
• Cross-validate data with computational tools (e.g., DFT simulations) to resolve ambiguities .

Advanced Research Questions

Q. How can discrepancies in crystallographic data for 1-Oxobutan-2-yl acetate derivatives be resolved?

• Methodological Answer : Use SHELX programs (e.g., SHELXL) for refinement. For low-quality crystals:

• Optimize crystallization solvents (e.g., ethyl acetate/hexane mixtures).
• Address twinning by applying TWIN/BASF commands in SHELXL.
• Validate against high-resolution data (≤1.0 Å) to reduce thermal motion artifacts. Refinement metrics (R-factor <5%) and residual electron density maps (<0.3 eÅ⁻³) ensure reliability .

Q. What strategies are recommended for mechanistic studies involving 1-Oxobutan-2-yl acetate as an intermediate?

• Methodological Answer :

• Isotopic Labeling : Introduce deuterium at the oxo group to track hydrogen transfer via 2H NMR.
• Kinetic Analysis : Monitor reaction progress using in-situ FTIR or HPLC to identify rate-determining steps.
• Computational Modeling : Employ density functional theory (DFT) to simulate transition states and compare activation energies of competing pathways (e.g., keto-enol tautomerization vs. nucleophilic attack) .

Q. How should researchers analyze by-products formed during the synthesis of 1-Oxobutan-2-yl acetate?

• Methodological Answer :

• Chromatographic Separation : Use reverse-phase HPLC (C18 column, acetonitrile/water gradient) or GC-MS (polar capillary column) to isolate impurities.
• Structural Elucidation : Assign by-product structures via high-resolution mass spectrometry (HRMS) and 2D NMR (e.g., HSQC, COSY).
• Mechanistic Insight : Common by-products include hydrolysis products (e.g., 2-oxobutanoic acid) or dimeric esters; adjust reaction pH and acylation agent stoichiometry to suppress their formation .

Data Interpretation and Contradictions

Q. How can conflicting NMR data for 1-Oxobutan-2-yl acetate derivatives be reconciled?

• Methodological Answer :

• Solvent Effects : Verify solvent-induced shifts (e.g., DMSO vs. CDCl3) using databases like NIST Chemistry WebBook.
• Dynamic Effects : Assess temperature-dependent spectra to identify conformational exchange broadening.
• Comparative Analysis : Cross-reference with analogs (e.g., tert-butyl 1-oxobutan-2-yl carbamate in ) to validate peak assignments. If contradictions persist, employ X-ray crystallography for definitive structural confirmation .

Tables for Methodological Reference

Synthetic Parameter	Optimal Condition	Impact on Yield
Solvent System (Purification)	Ethyl acetate/pentane (3:7 to 2:3)	Maximizes separation efficiency
Reaction Temperature	0–25°C	Minimizes ester hydrolysis
Stoichiometry (Alcohol:Acyl)	1:1.2	Reduces unreacted starting material

Spectroscopic Data	Expected Signal	Common Artifacts
1H NMR (Acetate CH3)	δ 2.0–2.2 ppm (singlet)	Solvent impurities (δ 1.6–1.8 ppm)
IR (C=O)	~1740 cm⁻¹	Moisture absorption (~1650 cm⁻¹)